2-(3-methyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzonitrile

• Molecular Formula: C15H11N3O
• Molecular Weight: 249.27 g/mol
• IUPAC Name: 2-(3-methyl-2-oxo-1H-benzimidazol-5-yl)benzonitrile
• InChI: InChI=1S/C15H11N3O/c1-18-14-8-10(6-7-13(14)17-15(18)19)12-5-3-2-4-11(12)9-16/h2-8H,1H3,(H,17,19)
• InChI Key: DKHVKJWMFRHLAX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)C3=CC=CC=C3C#N)NC1=O

Description

2-(3-methyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzonitrile is a useful research compound. Its molecular formula is C15H11N3O and its molecular weight is 249.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of Cesium carbonate (1100 mg, 3.38 mmol, 5.0 eq) was treated with a solution of 6-iodo-1-methyl-1,3-dihydro-2H-benzimidazol-2-one (6-3, 185 mg, 0.68 mmol) and 2-Cyanophenylboronic acid (198 mg, 1.35 mmol, 2.0 eq). The 1,1′-Bis(diphenylphosphino)ferrocene-palladium(II)dichloride dichloromethane complex (27.6 mg, 0.03 mmol, 0.05 eq) was introduced and the mixture was irradiated in a microwave at 140 deg C. for 15 min. The product was worked up by partitioning between EtOAc (2×85 ml) and saturated aqueous NaHCO3 (95 ml), and the combined organic layers were dried over Na2SO4 and concentrated. Afforded 2-(3-methyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzonitrile (6-4), as a maroon-orange solid.